Cas no 56619-96-6 (3-(2,2-Dimethylpropionylamino)benzoic acid)

• Product Name: 3-(2,2-Dimethylpropionylamino)benzoic acid
• CAS No: 56619-96-6
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• MDL: MFCD00095905
• CID: 348340
• PubChem ID: 546440
• Update Time: 2025-06-08

3-(2,2-Dimethylpropionylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[(2,2-dimethyl-1-oxopropyl)amino]-
• 3-(2,2-dimethylpropanoylamino)benzoic acid
• 3-(2,2-DIMETHYLPROPIONYLAMINO)BENZOIC ACID
• 3-[(2,2-Dimethyl-1-oxopropyl)amino]benzoic acid
• 3-(2,2-Dimethyl-propionylamino)-benzoic acid
• 3-[(2,2-Dimethylpropanoyl)amino]benzoic acid
• AC1LC21J
• AC1Q1LNA
• ST089538
• SCHEMBL7824768
• MFCD00095905
• AKOS000104499
• Z85877465
• 3-Pivalamidobenzoic acid
• DTXSID20338110
• 3-Pivalamidobenzoicacid
• FS-1415
• SB80448
• HGYDTYONFLKGIQ-UHFFFAOYSA-N
• AM804053
• Oprea1_067652
• 3-(2,2-dimethylpropanamido)benzoic acid
• CS-0037882
• 56619-96-6
• Oprea1_439554
• HMS1677D10
• EN300-27716
• 3-[(2,2-Dimethylpropanoyl)amino]benzoic acid #
• SY122836
• 3-(2,2-Dimethylpropionylamino)benzoic acid

• MDL： MFCD00095905
• Inchi： 1S/C12H15NO3/c1-12(2,3)11(16)13-9-6-4-5-8(7-9)10(14)15/h4-7H,1-3H3,(H,13,16)(H,14,15)
• InChI Key： HGYDTYONFLKGIQ-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)NC1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 221.10525
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4

Additional information on 3-(2,2-Dimethylpropionylamino)benzoic acid

Professional Introduction to 3-(2,2-Dimethylpropionylamino)benzoic acid (CAS No. 56619-96-6)

3-(2,2-Dimethylpropionylamino)benzoic acid, identified by the chemical identifier CAS No. 56619-96-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of amino benzoic acids, characterized by its unique structural framework that combines a benzoic acid moiety with an N-substituted side chain. The presence of the 2,2-dimethylpropionylamino group imparts distinct physicochemical properties, making it a versatile intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of 3-(2,2-Dimethylpropionylamino)benzoic acid consists of a benzene ring substituted with a carboxylic acid group at one position and an amino group linked to a 2,2-dimethylpropionyl side chain. This configuration not only influences its solubility and stability but also opens up possibilities for its incorporation into more complex molecules. The compound’s solubility profile in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO) makes it amenable to various spectroscopic and chromatographic analytical techniques, facilitating its study in both laboratory and industrial settings.

In recent years, the interest in 3-(2,2-Dimethylpropionylamino)benzoic acid has been fueled by its potential applications in drug discovery and development. The benzoic acid core is well-documented for its pharmacological properties, including anti-inflammatory, analgesic, and antioxidant effects. The introduction of the 2,2-dimethylpropionylamino moiety further modulates these properties, potentially enhancing bioavailability and metabolic stability. This has led to its exploration as a precursor in the synthesis of novel therapeutic agents targeting neurological disorders, cardiovascular diseases, and metabolic syndromes.

One of the most compelling aspects of 3-(2,2-Dimethylpropionylamino)benzoic acid is its role as a building block in medicinal chemistry. Researchers have leveraged its structural features to design derivatives with improved pharmacokinetic profiles. For instance, modifications at the amino group or the side chain have been investigated to optimize receptor binding affinity and reduce off-target effects. These efforts align with the broader trend in drug development towards rational design principles, where structural modifications are guided by computational modeling and experimental validation.

The compound’s utility extends beyond pharmaceutical applications into agrochemicals and material science. In agrochemicals, derivatives of benzoic acids are widely used as growth regulators and plant growth promoters due to their ability to interact with plant hormone pathways. The unique structure of 3-(2,2-Dimethylpropionylamino)benzoic acid may confer novel biological activities relevant to crop protection strategies. Similarly, in material science, functionalized benzoic acids serve as monomers or crosslinking agents in polymer synthesis, contributing to advancements in coatings and adhesives.

Recent advancements in synthetic methodologies have further enhanced the accessibility of 3-(2,2-Dimethylpropionylamino)benzoic acid, enabling large-scale production for industrial use. Techniques such as catalytic asymmetric synthesis and flow chemistry have been employed to improve yield and purity while minimizing environmental impact. These innovations underscore the compound’s importance not only as a research tool but also as a commercially viable intermediate.

The biological activity of 3-(2,2-Dimethylpropionylamino)benzoic acid has been explored through both in vitro and in vivo studies. Initial investigations have highlighted its potential as an inhibitor of certain enzymes implicated in inflammatory responses. The precise mechanism of action remains under investigation but preliminary data suggest interactions with cyclooxygenase (COX) enzymes and lipoxygenase pathways. Such findings are particularly relevant given the increasing recognition of inflammation’s role in chronic diseases.

Moreover, the compound’s interaction with cellular signaling pathways has been examined using high-throughput screening technologies. These studies have revealed promising interactions with receptors involved in pain perception and neuroprotection. The ability to modulate these pathways could translate into therapeutic benefits for conditions such as neuropathic pain or neurodegenerative disorders where current treatments are limited.

The synthesis of 3-(2,2-Dimethylpropionylamino)benzoic acid involves multi-step organic transformations that highlight its synthetic versatility. Key steps include condensation reactions between appropriate precursors followed by functional group interconversions such as hydrolysis or alkylation. Advances in catalytic systems have enabled more efficient routes to this compound compared to traditional methods.

The safety profile of 3-(2,2-Dimethylpropionylamino)benzoic acid is another critical consideration for its practical application. Preliminary toxicological studies indicate low acute toxicity under controlled conditions but further research is necessary to assess long-term exposure risks fully. As with any chemical entity intended for biological use stringent quality control measures must be implemented throughout production/storage/distribution phases.

The future direction for research on 3-(2,2-Dimethylpropionylamino)benzoic acid lies at the intersection of medicinal chemistry computational biology biotechnology fields creating opportunities across academia industry sectors alike said experts noting compounds like these represent important stepping stones toward next-generation therapeutics while addressing unmet medical needs effectively efficiently said another noted researcher adding collaboration between chemists biologists clinicians needed bring breakthroughs reality sooner rather later said third noted expert